Cas no 91398-51-5 (3-(4-chlorophenyl)cyclohex-2-en-1-one)

• Product Name: 3-(4-chlorophenyl)cyclohex-2-en-1-one
• CAS No: 91398-51-5
• MF: C₁₂H₁₁ClO
• MW: 206.668142557144
• MDL: MFCD21141638
• CID: 787736
• PubChem ID: 13717895
• Update Time: 2025-04-19

3-(4-chlorophenyl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-(4-chlorophenyl)-
• 3-(4-chlorophenyl)cyclohex-2-en-1-one
• 4'-Chloro-5,6-dihydro[1,1'-biphenyl]-3(4H)-one
• CS-0246874
• AKOS014506087
• DTXSID60547502
• 91398-51-5
• EN300-345370
• G73594

• MDL： MFCD21141638
• Inchi： 1S/C12H11ClO/c13-11-6-4-9(5-7-11)10-2-1-3-12(14)8-10/h4-8H,1-3H2
• InChI Key： NHRHRYOUFLEDMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CCC1)=O

Computed Properties

• Exact Mass: 206.0498427g/mol
• Monoisotopic Mass: 206.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes